Cas no 2306264-49-1 (4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid)

• Product Name: 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid
• CAS No: 2306264-49-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5272350
• Update Time: 2026-03-09

4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-
• 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid

• Inchi： 1S/C13H23NO4/c1-8-7-9(11(15)16)5-6-10(8)14-12(17)18-13(2,3)4/h8-10H,5-7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： XIDYAKXFVRCSSD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(NC(OC(C)(C)C)=O)C(C)C1

Additional information on 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid

Comprehensive Overview of 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid (CAS No. 2306264-49-1)

4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid (CAS No. 2306264-49-1) is a specialized cyclohexane derivative widely recognized in pharmaceutical and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is pivotal in peptide synthesis and drug development. Its unique structure, combining a methyl-substituted cyclohexane backbone with a carboxylic acid functionality, makes it a versatile intermediate for designing bioactive molecules. Researchers and industries value this compound for its role in optimizing drug solubility, stability, and bioavailability.

In recent years, the demand for Boc-protected amino acids like 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid has surged due to their applications in proteomics and high-throughput screening. With the rise of AI-driven drug discovery and green chemistry, this compound aligns with trends favoring sustainable and efficient synthetic routes. Its CAS No. 2306264-49-1 is frequently searched in databases like Reaxys and SciFinder, reflecting its relevance in medicinal chemistry and catalysis research.

The tert-butoxycarbonyl group in this compound offers exceptional stability under acidic conditions, a feature critical for multi-step synthesis. This property is particularly valuable in developing peptide-based therapeutics, a hot topic given the growing interest in biologics and personalized medicine. Additionally, the methyl group at the 3-position enhances steric control, enabling selective functionalization—a key advantage for asymmetric synthesis.

From an industrial perspective, 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid is often discussed in forums on scale-up challenges and process optimization. Its synthesis typically involves enantioselective hydrogenation or enzymatic resolution, methods that resonate with the push for cost-effective and eco-friendly production. These aspects make it a recurring subject in patents related to chiral auxiliaries and API intermediates.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound’s purity and stereochemistry—topics frequently queried by quality control professionals. The compound’s logP and pKa values are also of interest to computational chemists leveraging QSAR models for drug design. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) aligns with the demand for automated synthesis platforms.

In summary, 4-(tert-butoxycarbonylamino)-3-methyl-cyclohexanecarboxylic acid (CAS No. 2306264-49-1) exemplifies the intersection of traditional organic chemistry and modern pharmaceutical innovation. Its applications span from small-molecule drugs to bioconjugation, addressing contemporary needs in targeted therapy and diagnostic agents. As research continues to explore its potential, this compound remains a cornerstone in cutting-edge chemical development.